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Compound of Interest

Compound Name: 3-Formylcrotyl acetate

Cat. No.: B077990 Get Quote

Application Notes and Protocols for 3-Formylcrotyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Formylcrotyl acetate (CAS No. 14918-80-0) is a bifunctional organic compound featuring

both an aldehyde and an ester functional group.[1] Its unique structure makes it a valuable

intermediate in organic synthesis, particularly in the production of complex molecules and for

research and development purposes.[1] This document provides detailed guidance on the safe

handling, storage, and disposal of 3-Formylcrotyl acetate in a laboratory setting, along with

emergency procedures. Given that the toxicological properties of this material have not been

thoroughly investigated, a cautious approach is paramount.[2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Formylcrotyl acetate is provided

below. This information is crucial for safe handling and for predicting its behavior under various

experimental conditions.
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Property Value Source

CAS Number 14918-80-0 [1][3]

Molecular Formula C₇H₁₀O₃ [1][4]

Molecular Weight 142.15 g/mol [1][3][4]

IUPAC Name
[(E)-3-methyl-4-oxobut-2-enyl]

acetate
[1][3]

Synonyms
(E)-3-formylbut-2-enyl acetate,

4-acetoxy-2-methyl-2-butenal
[1]

Boiling Point 150 °C at 20 hPa

Density 0.865 g/mL at 25 °C

Appearance Liquid [5]

Hazard Identification and Safety Precautions
While a comprehensive toxicological profile is not available, 3-Formylcrotyl acetate is

classified as a flammable liquid and is known to cause skin and eye irritation.[2] It may also

cause respiratory irritation.[2]

Hazard Statements:

H226: Flammable liquid and vapour.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]
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P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][6]

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Formylcrotyl acetate.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile).[2][3] Gloves must be inspected prior to

use.[7]

Skin and Body Protection

Laboratory coat. Additional protective clothing

may be necessary based on the scale of the

experiment.

Respiratory Protection

Not required unless aerosols are generated.[7]

[8] If needed, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[2]

Experimental Protocol: General Handling and Use
This protocol outlines the general steps for safely handling 3-Formylcrotyl acetate in a

laboratory setting.

Materials:

3-Formylcrotyl acetate
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Appropriate solvents

Glassware

Magnetic stirrer and stir bar

Fume hood

Personal Protective Equipment (as specified in Section 3)

Procedure:

Preparation: Ensure the fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials and equipment.

Donning PPE: Put on a lab coat, chemical safety goggles, and chemical-resistant gloves.

Dispensing: Carefully measure and dispense the required amount of 3-Formylcrotyl
acetate in the fume hood. Avoid inhalation of vapors.

Reaction Setup: Perform all experimental procedures involving 3-Formylcrotyl acetate
within a certified fume hood.

Storage: Keep the container tightly closed when not in use.[2] Store in a cool, dry, and well-

ventilated area away from heat, sparks, and open flames.[2][6]

Waste Disposal: Dispose of all waste materials containing 3-Formylcrotyl acetate in a

designated, labeled hazardous waste container. Follow all local and institutional regulations

for chemical waste disposal.

Decontamination: Clean the work area thoroughly after use. Wash hands with soap and

water upon completion of the work and before leaving the laboratory.[7]

Diagrams
Diagram 1: Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Formylcrotyl acetate in the laboratory.

Diagram 2: Emergency Response Protocol
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Chemical Spill Personal Exposure

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Contain Spill (if safe to do so)

Clean Up with Absorbent Material

Dispose of as Hazardous Waste

Exposure Occurs

Remove Contaminated Clothing

Rinse Affected Area
(Skin: 15 min, Eyes: 15 min)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency response protocol for spills and personal exposure to 3-Formylcrotyl
acetate.

First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek immediate medical

attention.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. If the person is conscious, give them

two glasses of water to drink. Seek immediate

medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media:

Carbon dioxide (CO₂)

Dry chemical powder

Foam

Water spray or mist to cool containers[9]

Unsuitable Extinguishing Media:

No limitations are given for this substance.

Specific Hazards:
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Vapors are heavier than air and may travel to a source of ignition and flash back.[9]

Containers may explode when heated.[9]

Forms explosive mixtures with air on intense heating.

Protective Equipment:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[2]

Accidental Release Measures
Personal Precautions:

Evacuate the area and eliminate all ignition sources.

Wear appropriate personal protective equipment (PPE).

Avoid breathing vapors.

Environmental Precautions:

Prevent the chemical from entering drains, sewers, or waterways.[2]

Methods for Cleaning Up:

Cover drains.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[2]

Clean the affected area thoroughly.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive risk assessment. Always consult the most recent Safety Data Sheet (SDS)

for 3-Formylcrotyl acetate and follow all applicable institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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